N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)-2-oxo-2H-chromene-3-carboxamide
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Description
N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C21H23N5O3 and its molecular weight is 393.447. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Researchers have developed novel synthetic routes and evaluated the biological activities of derivatives structurally related to the mentioned compound. For instance, the synthesis of novel pyrazolopyrimidines derivatives has shown potential anticancer and anti-5-lipoxygenase activities, highlighting the compound's relevance in medicinal chemistry and drug discovery efforts (Rahmouni et al., 2016). Another study reported on the synthesis of thieno[2,3-d]pyrimidines with antianaphylactic activity, further demonstrating the compound's utility in developing new therapeutic agents (Wagner et al., 1993).
Antimicrobial and Antitumor Activities
The antimicrobial and antitumor potential of chromeno[2,3-d]pyrimidinone derivatives has been investigated, with findings supporting their application in addressing bacterial infections and cancer. For example, a study on the catalyzed synthesis of chromeno[2,3-d]pyrimidinone derivatives revealed their in vitro antimicrobial activity against various bacterial and fungal strains (Ghashang et al., 2013). Additionally, the synthesis and antitumor activity of pyrrolo[2,3-d]pyrimidines as nonclassical antifolates have been explored, showing promise in targeting thymidylate and purine nucleotide biosynthesis for cancer treatment (Liu et al., 2015).
Chemical Synthesis and Properties
Innovative synthetic methods and the chemical properties of compounds related to N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)-2-oxo-2H-chromene-3-carboxamide have been detailed in the literature. For instance, research on the ionic liquid-mediated synthesis of novel chromone-pyrimidine coupled derivatives highlights the efficiency and environmental benefits of such synthetic approaches (Nikalje et al., 2017). Another study focused on the synthesis and properties of novel poly(coumarin-amide)s, elucidating the material properties and potential applications of coumarin-based polymers (Nechifor, 2009).
Properties
IUPAC Name |
N-[2-[(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O3/c1-14-24-18(13-19(25-14)26-10-4-5-11-26)22-8-9-23-20(27)16-12-15-6-2-3-7-17(15)29-21(16)28/h2-3,6-7,12-13H,4-5,8-11H2,1H3,(H,23,27)(H,22,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLABTFHZDQZGEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCCC2)NCCNC(=O)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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